Cas no 784135-98-4 (1-(2-Chloro-5-nitrobenzoyl)piperazine)

• Product Name: 1-(2-Chloro-5-nitrobenzoyl)piperazine
• CAS No: 784135-98-4
• MF: C₁₁H₁₂ClN₃O₃
• MW: 269.684281349182
• MDL: MFCD11916359
• CID: 4717002
• Update Time: 2025-06-11

1-(2-Chloro-5-nitrobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-5-nitrobenzoyl)piperazine

• MDL： MFCD11916359
• Inchi： 1S/C11H12ClN3O3/c12-10-2-1-8(15(17)18)7-9(10)11(16)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： CQRVKNOINFRLEU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N1CCNCC1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 1-(2-Chloro-5-nitrobenzoyl)piperazine

Comprehensive Overview of 1-(2-Chloro-5-nitrobenzoyl)piperazine (CAS No. 784135-98-4): Properties, Applications, and Industry Insights

1-(2-Chloro-5-nitrobenzoyl)piperazine (CAS No. 784135-98-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzoylpiperazine derivative exhibits unique structural features, combining a chloro-nitro aromatic ring with a piperazine moiety, making it a valuable intermediate in organic synthesis. Researchers frequently explore its structure-activity relationships (SAR) for designing novel bioactive molecules, particularly in CNS-targeted therapies.

The compound's molecular formula C11H12ClN3O3 and molecular weight 269.68 g/mol reflect its moderate polarity, which influences its solubility profile and ADME properties (Absorption, Distribution, Metabolism, Excretion). Recent studies highlight its potential as a scaffold for kinase inhibitors, with particular interest in its electron-withdrawing nitro group that enhances binding affinity to certain enzymatic targets. The chloro substituent at the 2-position contributes to both steric effects and lipophilicity, factors critical for blood-brain barrier penetration in neurological applications.

In synthetic chemistry, 784135-98-4 serves as a versatile building block for constructing more complex architectures. Its piperazine nitrogen atoms provide excellent sites for further functionalization through N-alkylation or acylation reactions. The pharmaceutical industry particularly values this compound for developing GPCR modulators, as piperazine derivatives frequently appear in drugs targeting serotonin and dopamine receptors. Current trends show growing searches for "nitrobenzoylpiperazine derivatives in drug discovery" and "chloro-nitro aromatic compounds for material science", reflecting cross-disciplinary interest.

Quality control of 1-(2-Chloro-5-nitrobenzoyl)piperazine requires rigorous HPLC analysis (typically >98% purity) and careful monitoring of residual solvents. The compound's thermal stability (decomposition point ~240°C) makes it suitable for various high-temperature reactions. Researchers often inquire about "safe handling of nitroaromatic compounds" and "storage conditions for light-sensitive intermediates", emphasizing the need for proper chemical management protocols in laboratory settings.

Emerging applications include its use in developing photoactive materials and organic semiconductors, where the nitro group's electron-accepting properties contribute to charge transport characteristics. The compound's crystallographic data (available in CSD databases) assists computational chemists in molecular docking studies. Recent patent literature reveals innovative uses in catalytic systems and metal-organic frameworks (MOFs), addressing frequent search queries about "piperazine-based functional materials".

Environmental considerations for 784135-98-4 involve studying its biodegradation pathways and potential ecotoxicological effects. Modern analytical techniques like LC-MS/MS enable precise tracking of this compound in complex matrices. The scientific community shows increasing interest in "green chemistry approaches for nitro compound synthesis" and "computational prediction of piperazine derivative properties", aligning with sustainable development goals.

Market analysis indicates steady demand for high-purity 1-(2-Chloro-5-nitrobenzoyl)piperazine, particularly from contract research organizations (CROs) and academic institutions. Suppliers typically offer the compound in gram to kilogram quantities, with technical specifications emphasizing low heavy metal content and consistent HPLC chromatograms. Current research hotspots explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design, answering frequent queries about "innovative uses of benzoylpiperazines".

Future directions for CAS No. 784135-98-4 research include optimizing its synthetic routes using flow chemistry techniques and exploring enantioselective transformations of its piperazine core. The compound's spectral data (1H/13C NMR, IR, UV-Vis) serves as important reference material for analytical laboratories. With growing interest in "AI-assisted drug discovery with heterocycles" and "nitro compounds in medicinal chemistry", this molecule continues to offer rich opportunities for scientific innovation.